Cas no 130147-42-1 (1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]-)

• Product name: 1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]-
• CAS No: 130147-42-1
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 1225333
• PubChem ID: 11974408

1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]-
• 2-(hydroxymethyl)-2-(phenylmethoxymethyl)propane-1,3-diol
• SCHEMBL5375962
• 2-[(BENZYLOXY)METHYL]-2-(HYDROXYMETHYL)PROPANE-1,3-DIOL
• DTXSID20474981
• 130147-42-1
• SY391742
• DB-103366

• Inchi： InChI=1S/C12H18O4/c13-7-12(8-14,9-15)10-16-6-11-4-2-1-3-5-11/h1-5,13-15H,6-10H2
• InChI Key： SLDUUYIXPMPEDL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COCC(CO)(CO)CO

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9Ų
• XLogP3: -0.4